![molecular formula C17H21NO B3970669 {4'-[1-(dimethylamino)ethyl]biphenyl-2-yl}methanol](/img/structure/B3970669.png)
{4'-[1-(dimethylamino)ethyl]biphenyl-2-yl}methanol
Overview
Description
{4'-[1-(dimethylamino)ethyl]biphenyl-2-yl}methanol, also known as DMABN, is a chemical compound that has been used in various scientific research applications. It is a member of the family of amino alcohols and is commonly used as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of {4'-[1-(dimethylamino)ethyl]biphenyl-2-yl}methanol is not well understood. However, it is believed to act as a nucleophile in organic reactions, and as a fluorescent probe, it reacts with reactive oxygen species to produce a fluorescence signal.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been reported to exhibit some cytotoxicity in certain cell lines.
Advantages and Limitations for Lab Experiments
One advantage of using {4'-[1-(dimethylamino)ethyl]biphenyl-2-yl}methanol in lab experiments is its high reactivity, which makes it a useful reagent in organic synthesis. However, its cytotoxicity and limited solubility in water can be a limitation for certain applications.
Future Directions
There are several future directions for the use of {4'-[1-(dimethylamino)ethyl]biphenyl-2-yl}methanol in scientific research. One potential application is in the development of new fluorescent probes for the detection of reactive oxygen species. This compound derivatives with improved solubility and reduced cytotoxicity could also be developed for use in biological studies. Additionally, this compound could be used in the synthesis of new pharmaceutical compounds with potential therapeutic applications.
Scientific Research Applications
{4'-[1-(dimethylamino)ethyl]biphenyl-2-yl}methanol has been used in various scientific research applications, including as a reagent in organic synthesis and as a fluorescent probe for the detection of reactive oxygen species. It has also been used in the synthesis of various pharmaceutical compounds.
properties
IUPAC Name |
[2-[4-[1-(dimethylamino)ethyl]phenyl]phenyl]methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO/c1-13(18(2)3)14-8-10-15(11-9-14)17-7-5-4-6-16(17)12-19/h4-11,13,19H,12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAMFINZHDOBTMA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)C2=CC=CC=C2CO)N(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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